Cas no 1039361-80-2 ((R)-1-Boc-3-(cyanomethyl)piperidine)

• Product Name: (R)-1-Boc-3-(cyanomethyl)piperidine
• CAS No: 1039361-80-2
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD08272978
• CID: 1024382
• PubChem ID: 27282073
• Update Time: 2025-07-21

(R)-1-Boc-3-(cyanomethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate
• (3R)-3-(cyanomethyl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester
• (R)-tert-Butyl 3-(cyanomethyl)-piperidine-1-carboxylate
• tert-butyl (3R)-3-(cyanomethyl)piperidine-1-carboxylate
• (R)-1-Boc-3-(Cyanomethyl)Piperidine
• AS-36985
• AKOS016843217
• CHEMBL4977004
• SCHEMBL12940814
• DTXSID10650696
• tert-Butyl (R)-3-(cyanomethyl)piperidine-1-carboxylate
• CS-0199919
• 1039361-80-2
• (R)-tert-Butyl3-(cyanomethyl)piperidine-1-carboxylate
• (R)-1-Boc-3-(cyanomethyl)piperidine

• MDL： MFCD08272978
• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h10H,4-6,8-9H2,1-3H3/t10-/m1/s1
• InChI Key： RWAQULYYWNUYFH-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](CC#N)C1)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(R)-1-Boc-3-(cyanomethyl)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (R)-1-Boc-3-(cyanomethyl)piperidine

Introduction to (R)-1-Boc-3-(cyanomethyl)piperidine (CAS No. 1039361-80-2)

(R)-1-Boc-3-(cyanomethyl)piperidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1039361-80-2, this compound is recognized for its unique structural properties and potential applications in the synthesis of biologically active molecules. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a cyanomethyl side chain makes it a versatile intermediate in the development of complex chemical entities.

The compound belongs to the piperidine class of heterocyclic amines, which are widely prevalent in natural products and pharmacologically active agents. Piperidine derivatives are particularly noted for their role in modulating various biological pathways, making them valuable scaffolds for drug discovery. The specific configuration of the stereocenter at the (R)-position enhances its utility in enantioselective synthesis, a critical aspect in modern drug development where chirality often dictates pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel piperidine-based drugs due to their favorable pharmacokinetic properties. The Boc group in (R)-1-Boc-3-(cyanomethyl)piperidine serves as an effective protecting group for amine functionalities, allowing for selective reactions while maintaining stability during synthetic processes. This characteristic is particularly advantageous in multi-step syntheses where orthogonal reaction conditions are required.

The cyanomethyl moiety attached to the piperidine ring introduces a site for further functionalization, enabling the construction of more complex molecular architectures. This feature has been exploited in several synthetic strategies aimed at creating novel therapeutic agents. For instance, the cyanomethyl group can be converted into other functional groups such as carboxylic acids or aldehydes, broadening the scope of possible derivatives.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for compounds like (R)-1-Boc-3-(cyanomethyl)piperidine. Molecular modeling studies have highlighted its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The precise stereochemistry of this compound ensures that derived molecules exhibit high selectivity and reduced off-target effects.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that target protein-protein interactions. Piperidine-based inhibitors are well-positioned to address this need due to their ability to mimic natural substrates and disrupt pathological interactions. (R)-1-Boc-3-(cyanomethyl)piperidine has been incorporated into several lead optimization campaigns aimed at identifying new therapeutic candidates.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel polymers and specialty chemicals. The ability to functionalize both the Boc-protected amine and the cyanomethyl group allows for diverse modifications, enabling tailored properties for specific applications.

The synthesis of (R)-1-Boc-3-(cyanomethyl)piperidine typically involves multi-step organic transformations starting from readily available precursors. Advances in catalytic methods have improved the efficiency and scalability of these processes, reducing costs and environmental impact. Green chemistry principles have also been integrated into synthetic protocols, emphasizing sustainable practices such as solvent recovery and waste minimization.

Ongoing research continues to explore new derivatives of (R)-1-Boc-3-(cyanomethyl)piperidine with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leveraging cutting-edge technologies like high-throughput screening and structure-activity relationship studies. These efforts aim to accelerate the discovery of next-generation therapeutics targeting unmet medical needs.

The versatility of this compound underscores its importance as a chemical intermediate with far-reaching implications across multiple scientific disciplines. As our understanding of biological systems evolves, so too does the demand for sophisticated molecular tools like (R)-1-Boc-3-(cyanomethyl)piperidine. Its continued study promises to yield significant advancements in both medicine and industrial chemistry.